Cas no 2171281-34-6 (methyl (1s,3s)-3-hydroxy-3-(3-methylphenyl)cyclobutane-1-carboxylate)

• Product Name: methyl (1s,3s)-3-hydroxy-3-(3-methylphenyl)cyclobutane-1-carboxylate
• CAS No: 2171281-34-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5834466
• PubChem ID: 165598725
• Update Time: 2025-05-23

methyl (1s,3s)-3-hydroxy-3-(3-methylphenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1s,3s)-3-hydroxy-3-(3-methylphenyl)cyclobutane-1-carboxylate
• 2171281-34-6
• EN300-1621787

• Inchi： 1S/C13H16O3/c1-9-4-3-5-11(6-9)13(15)7-10(8-13)12(14)16-2/h3-6,10,15H,7-8H2,1-2H3
• InChI Key： ICPQEZYWROVHOV-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(C)C=2)CC(C(=O)OC)C1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (1s,3s)-3-hydroxy-3-(3-methylphenyl)cyclobutane-1-carboxylate

Compound CAS No. 2171281-34-6: Methyl (1S,3S)-3-Hydroxy-3-(3-Methylphenyl)cyclobutane-1-Carboxylate

The compound Methyl (1S,3S)-3-Hydroxy-3-(3-Methylphenyl)cyclobutane-1-Carboxylate with CAS No. 2171281-34-6 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, which make it a valuable tool in drug discovery and development. The molecule consists of a cyclobutane ring system with two chiral centers at positions 1 and 3, which are both in the S configuration. This stereochemistry plays a crucial role in determining the compound's biological activity and selectivity.

Recent studies have highlighted the importance of cyclobutane rings in medicinal chemistry due to their ability to induce specific steric effects and enhance molecular rigidity. The presence of a hydroxyl group at position 3 further adds to the complexity of this molecule, making it a promising candidate for various therapeutic applications. The methyl ester group attached to the cyclobutane ring also contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of Methyl (1S,3S)-3-Hydroxy-3-(3-Methylphenyl)cyclobutane-1-Carboxylate involves a series of intricate organic reactions, including enantioselective catalysis and ring-closing metathesis. These methods have been optimized to ensure high yields and excellent stereochemical control, which are essential for maintaining the compound's biological integrity. Researchers have also explored alternative synthetic pathways to improve scalability and reduce production costs, making this compound more accessible for large-scale applications.

From a biological standpoint, this compound has shown remarkable activity in preclinical studies targeting various disease states. For instance, it has demonstrated potent inhibitory effects against key enzymes involved in inflammation and neurodegenerative diseases. The (1S,3S) configuration has been found to significantly enhance the compound's binding affinity to its target proteins, thereby improving its therapeutic potential. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the compound's pharmacokinetic properties with greater accuracy, paving the way for its potential use in clinical trials.

The incorporation of a (3-methylphenyl) group into the molecule introduces additional electronic and steric effects that can modulate the compound's interaction with biological systems. This substitution pattern has been shown to influence both the compound's solubility and its ability to penetrate cellular membranes, which are critical factors in determining its efficacy as a drug candidate. Moreover, the methyl group attached to the phenyl ring contributes to the overall hydrophobicity of the molecule, enhancing its stability under physiological conditions.

One of the most exciting developments surrounding this compound is its potential application in targeted drug delivery systems. Researchers have explored the use of this molecule as a carrier for delivering therapeutic agents to specific tissues or cells. Its unique structure allows for easy functionalization with targeting ligands or imaging agents, making it an ideal candidate for nanotechnology-based drug delivery platforms.

In terms of safety and toxicity profiles, preliminary studies indicate that Methyl (1S,3S)-3-Hydroxy-3-(3-Methylphenyl)cyclobutane-1-Carboxylate exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects on human health and environmental safety. Regulatory agencies have expressed interest in this compound due to its innovative design and promising therapeutic potential.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties while maintaining its efficacy. Advances in green chemistry are also being leveraged to develop more sustainable synthesis methods for this molecule. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, Methyl (1S,3S)-3-Hydroxy-3-(3-Methylphenyl)cyclobutane-1-Carboxylate represents a cutting-edge advancement in organic chemistry with significant implications for drug development. Its unique structure, stereochemistry, and biological activity make it a compelling candidate for addressing unmet medical needs across various therapeutic areas.